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Introduction

C-peptide, a 31-amino acid polypeptide, is a cleavage product of proinsulin processing and is
co-secreted in equimolar amounts with insulin from pancreatic 3-cells.[1][2] Consequently, the
measurement of circulating C-peptide levels provides a reliable assessment of endogenous
insulin secretion. This is particularly valuable in diabetic canines receiving exogenous insulin
therapy, where direct measurement of insulin would not distinguish between endogenous and
administered insulin.[3] This application note describes a sensitive and specific enzyme-linked
immunosorbent assay (ELISA) for the quantification of canine C-peptide in serum and plasma
samples. The assay is a critical tool for researchers and professionals in drug development
studying pancreatic B-cell function in dogs, aiding in the diagnosis and management of
diabetes mellitus and in the evaluation of novel therapeutic interventions.[4][5]

Assay Principle

This assay is a competitive ELISA. Canine C-peptide in the sample competes with a fixed
amount of biotinylated canine C-peptide for binding sites on a limited amount of anti-canine C-
peptide antibody coated on the microplate wells. Following an incubation period, the unbound
components are washed away. A streptavidin-horseradish peroxidase (HRP) conjugate is then
added, which binds to the captured biotinylated C-peptide. After another wash step, a substrate
solution is added, and the color development is stopped by the addition of a stop solution. The
intensity of the color is inversely proportional to the concentration of canine C-peptide in the
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sample. The concentration is determined by interpolating from a standard curve generated with
known concentrations of canine C-peptide.

Signaling Pathway

The production of insulin and C-peptide begins with the synthesis of preproinsulin, which is
then cleaved to form proinsulin. In the secretory granules of pancreatic -cells, proinsulin is
further processed by prohormone convertases, resulting in the formation of mature insulin and
C-peptide, which are then secreted into the bloodstream in equal amounts.[6][7]
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Proinsulin Processing and Secretion Pathway.

Quantitative Data Summary
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The following tables summarize the performance characteristics of commercially available
canine C-peptide ELISA Kits.

Table 1: Assay Performance Characteristics

Parameter Value Reference
Sensitivity (MinDC) 0.24 ng/mL

Standard Curve Range 0.2 -10 ng/mL

Intra-assay CV <10%

Inter-assay CV <15%

Accuracy 95%

Linearity of Dilution 96-118% [8]

Table 2: Sample Information

Parameter Details Reference
Serum, Plasma (EDTA,

Sample Types ) [9][10]
Heparin)

Sample Volume 20 pL per well

Freshly prepared or stored at <
Sample Storage -20°C. Avoid repeated freeze- [9][10]

thaw cycles.

Experimental Protocols
Sample Collection and Preparation

e Serum: Collect whole blood in a serum separator tube. Allow the blood to clot for at least 30
minutes at room temperature before centrifugation for 10-20 minutes at 1000 x g.[9] Aspirate
the serum and assay immediately or aliquot and store at < -20°C.[9]
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e Plasma: Collect whole blood into tubes containing EDTA or heparin as an anticoagulant.[9]
[10] Centrifuge for 15 minutes at 1000 x g at 2-8°C within 30 minutes of collection.[9][10]
Collect the plasma and assay immediately or aliquot and store at < -20°C.[9][10]

o Sample Handling: Before use, thaw frozen samples completely, mix well by vortexing, and
centrifuge to remove any particulates. Avoid using hemolyzed or lipemic samples.[11]

Reagent Preparation

o Wash Buffer: Dilute the concentrated wash buffer (typically 10X or 20X) with deionized or
distilled water to a 1X working solution as per the kit instructions.

o Standards and Controls: Reconstitute lyophilized standards and quality controls with the
volume of deionized water specified in the kit manual. Allow them to sit for 5-10 minutes and
mix gently. Prepare serial dilutions of the stock standard to generate a standard curve.

Assay Procedure
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Canine C-Peptide Competitive ELISA Workflow.
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Plate Preparation: Bring all reagents and samples to room temperature before use.[12]
Determine the number of microtiter plate strips required for the assay.

Assay Setup: Add 30 pL of Assay Buffer to the blank (BO) wells and sample wells. Add 10 uL
of Assay Buffer to the standard and quality control wells.

Addition of Standards, Controls, and Samples: Add 20 pL of the appropriate matrix solution
to the BO, standard, and quality control wells. Pipette 20 pL of each standard, quality control,
and sample into the appropriate wells.

First Incubation: Add 25 pL of Canine C-Peptide Antibody to all wells. Cover the plate and
incubate for 3 hours at room temperature on an orbital shaker (400-500 rpm).

Second Incubation: Add 25 uL of Biotinylated Canine C-Peptide to all wells. Re-cover the
plate and incubate for 1 hour at room temperature on an orbital shaker.

First Wash: Decant the contents of the plate and wash each well three times with 300 pL of
1X Wash Buffer. After the final wash, invert the plate and tap it firmly on absorbent paper to
remove any remaining buffer.

Enzyme Conjugate Addition: Add 100 pL of Enzyme Solution (Streptavidin-HRP) to each
well. Cover the plate and incubate for 30 minutes at room temperature on an orbital shaker.

Second Wash: Repeat the wash step as described in step 6.

Substrate Reaction: Add 100 pL of Substrate Solution (e.g., TMB) to each well. Incubate for
15-20 minutes at room temperature in the dark.[12] A blue color will develop.

Stopping the Reaction: Add 100 pL of Stop Solution to each well. The color will change from
blue to yellow. Gently tap the plate to ensure thorough mixing.

Data Acquisition: Read the absorbance of each well at 450 nm, with a reference wavelength
of 590 nm, within 5 minutes of adding the Stop Solution.

Data Analysis

o Subtract the absorbance readings at 590 nm from the readings at 450 nm to correct for
optical imperfections in the plate.
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o Calculate the average absorbance for each set of duplicate standards, controls, and
samples.

o Create a standard curve by plotting the mean absorbance for each standard on the y-axis
against the corresponding concentration on the x-axis. A four-parameter logistic (4-PL) curve
fit is recommended.

o Determine the concentration of canine C-peptide in the samples by interpolating their mean
absorbance values from the standard curve.

 |If samples were diluted, multiply the interpolated concentration by the dilution factor to obtain
the final concentration.

Conclusion

The canine C-peptide ELISA provides a sensitive and reliable method for quantifying
endogenous insulin secretion in dogs. This assay is a valuable tool for veterinary research,
particularly in the study of diabetes mellitus and the development of new therapies. The
detailed protocol and performance data presented in this application note should enable
researchers to successfully implement this assay in their laboratories.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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